10.1039/C1CC13149D | Dual-functional Au–Fe3O4 dumbbell nanoparticles for sensitive and selective turn-on fluorescent detection of cyanide based on the inner filter effect†

Dual-functional Au–Fe3O4 dumbbell nanoparticles for sensitive and selective turn-on fluorescent detection of cyanide based on the inner filter effect†

Chemical Communications Pub Date: 2011-06-22 DOI: 10.1039/C1CC13149D

Abstract

We demonstrate for the first time that bifunctional Au–Fe₃O₄ dumbbell nanoparticles can be used for sensitive and selective turn-on fluorescent detection of cyanide based on the inner filter effect, and a “magnetic concentration–washing process” is proposed to effectively reduce the interference of dye pollution.

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Journal Name：Chemical Communications

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